Cas no 89598-68-5 (4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-(2-hydroxyethyl)-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-(2-hydroxyethyl)-2-thioxo-
• CAS No: 89598-68-5
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 733975
• PubChem ID: 4551610
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-(2-hydroxyethyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-(2-hydroxyethyl)-2-thioxo-
• 6-amino-5-(2-hydroxyethyl)-2-sulfanylidene-1H-pyrimidin-4-one
• NSC528415
• DTXSID30404173
• SCHEMBL6641815
• 89598-68-5
• NSC-528415

• Inchi： 1S/C6H9N3O2S/c7-4-3(1-2-10)5(11)9-6(12)8-4/h10H,1-2H2,(H4,7,8,9,11,12)
• InChI Key： LNWWEZYOWLBVIE-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(N)N1)CCO)=O

Computed Properties

• Exact Mass: 187.042
• Monoisotopic Mass: 187.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2
• XLogP3: -1.3

Experimental Properties

• Density: 1.53
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.696
• PSA: 126.99000
• LogP: 0.13070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones